Cas no 2228595-60-4 (tert-butyl N-{1-oxo-2-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-yl}carbamate)

• Product Name: tert-butyl N-{1-oxo-2-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-yl}carbamate
• CAS No: 2228595-60-4
• MF: C₁₄H₂₂N₂O₃S
• MW: 298.401082515717
• CID: 5934980
• PubChem ID: 165776945
• Update Time: 2025-06-13

tert-butyl N-{1-oxo-2-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-oxo-2-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-yl}carbamate
• 2228595-60-4
• EN300-1882016
• tert-butyl N-{1-oxo-2-[2-(propan-2-yl)-1,3-thiazol-4-yl]propan-2-yl}carbamate

• Inchi： 1S/C14H22N2O3S/c1-9(2)11-15-10(7-20-11)14(6,8-17)16-12(18)19-13(3,4)5/h7-9H,1-6H3,(H,16,18)
• InChI Key： CASGKAOWJCVNNB-UHFFFAOYSA-N
• SMILES： S1C=C(C(C=O)(C)NC(=O)OC(C)(C)C)N=C1C(C)C

Computed Properties

• Exact Mass: 298.13511374g/mol
• Monoisotopic Mass: 298.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.5Ų

Additional information on tert-butyl N-{1-oxo-2-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-yl}carbamate

Recent Advances in the Study of tert-butyl N-{1-oxo-2-[2-(propan-2-yl)-1,3-thiazol-4-yl]propan-2-yl}carbamate (CAS: 2228595-60-4)

The compound tert-butyl N-{1-oxo-2-[2-(propan-2-yl)-1,3-thiazol-4-yl]propan-2-yl}carbamate (CAS: 2228595-60-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel thiazole-containing derivatives, which are known for their diverse pharmacological properties. The presence of the tert-butyl carbamate group and the thiazole ring in its structure makes it a versatile scaffold for further chemical modifications. Researchers have successfully employed this compound in the development of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in numerous disease pathways.

One of the most notable advancements involves the use of tert-butyl N-{1-oxo-2-[2-(propan-2-yl)-1,3-thiazol-4-yl]propan-2-yl}carbamate in the design of small-molecule inhibitors for cancer therapy. In vitro and in vivo studies have demonstrated its efficacy in modulating specific signaling pathways that are critical for tumor growth and survival. These findings suggest that this compound could serve as a promising lead for the development of next-generation anticancer agents.

In addition to its anticancer potential, recent research has explored the compound's applications in infectious disease treatment. Preliminary data indicate that derivatives of this compound exhibit potent antimicrobial activity against a range of pathogenic bacteria and fungi. This opens up new avenues for the development of novel antibiotics, particularly in the face of rising antimicrobial resistance.

The synthesis of tert-butyl N-{1-oxo-2-[2-(propan-2-yl)-1,3-thiazol-4-yl]propan-2-yl}carbamate has also been optimized in recent studies, with researchers reporting improved yields and purity through innovative catalytic methods. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

In conclusion, the compound tert-butyl N-{1-oxo-2-[2-(propan-2-yl)-1,3-thiazol-4-yl]propan-2-yl}carbamate (CAS: 2228595-60-4) represents a valuable tool in medicinal chemistry, with demonstrated potential in oncology and infectious disease research. Continued exploration of its pharmacological properties and synthetic pathways will likely yield further breakthroughs in drug development.